Cas no 2228483-24-5 (1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol
• CAS No: 2228483-24-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6200418
• PubChem ID: 165689157
• Update Time: 2025-06-11

1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol
• EN300-1753787
• 2228483-24-5
• 1-{1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]cyclopropyl}ethan-1-ol

• Inchi： 1S/C11H17N3O/c1-8(15)11(4-5-11)10-7-14(13-12-10)6-9-2-3-9/h7-9,15H,2-6H2,1H3
• InChI Key： MRPPCYMZWVPIQR-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CN(CC3CC3)N=N2)CC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol

Chemical Profile of 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol (CAS No. 2228483-24-5)

The compound 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol, identified by its CAS number 2228483-24-5, represents a structurally intricate molecule with significant potential in the field of pharmaceutical chemistry. Its molecular framework integrates multiple pharmacophoric elements, including a cyclopropyl group, a triazole ring, and an ethanol moiety, which collectively contribute to its unique chemical and biological properties. This introduction delves into the compound's structural characteristics, synthetic pathways, and emerging applications in medicinal chemistry.

The molecular architecture of 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol is characterized by a central ethanol backbone substituted with a cyclopropylmethyl group at the first carbon position. This cyclopropyl moiety is further linked to a triazole ring at the fourth position of the triazole system. The presence of these functional groups imparts distinct steric and electronic properties to the molecule, making it a promising candidate for drug discovery. The triazole ring, in particular, is well-documented for its role in medicinal chemistry due to its ability to stabilize nitrogen-containing heterocycles and enhance binding affinity to biological targets.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol through multi-step organic transformations. The synthesis typically involves the cycloaddition of azides with alkynes to form the triazole ring, followed by functionalization with the cyclopropylmethyl group. These reactions are often catalyzed by transition metals such as palladium or copper, which facilitate the formation of new carbon-carbon bonds under mild conditions. The ethanol moiety is typically introduced during later stages of synthesis via nucleophilic substitution or reduction reactions.

The pharmacological significance of 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol has been explored in several preclinical studies. Its structural features suggest potential activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. Notably, the triazole ring has been shown to interact with bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. Additionally, the cyclopropyl group may enhance membrane permeability and binding affinity, further contributing to its pharmacological efficacy.

In vitro studies have demonstrated that CAS No. 2228483-24-5 exhibits inhibitory activity against certain enzymes associated with cancer cell proliferation. The combination of the triazole and cyclopropyl moieties appears to disrupt key signaling pathways involved in tumor growth and metastasis. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile for further development.

The compound's potential extends beyond oncology; it has also shown promise in treating neurological disorders. The ethanol moiety may facilitate blood-brain barrier penetration, allowing the molecule to reach central nervous system targets. Research is ongoing to evaluate its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 1-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropyl}ethan-1-ol to modulate neurotransmitter systems makes it an attractive candidate for further investigation.

Advances in computational chemistry have accelerated the discovery process for compounds like CAS No. 2228483-24-5 by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict binding interactions between the compound and target proteins with high accuracy. Such simulations have guided experimental design and optimized lead compounds for improved potency and selectivity.

The synthesis and application of CAS No. 2228483-24-5 also highlight the importance of green chemistry principles in pharmaceutical development. Efforts are underway to minimize hazardous waste and improve reaction efficiency through sustainable methodologies. Catalytic processes that reduce reliance on stoichiometric reagents are particularly valuable in this context.

Future directions for research on CAS No. 2228483-24 include exploring derivative structures that enhance pharmacological activity while maintaining safety profiles. Structural modifications may involve altering substituents on the triazole ring or introducing additional functional groups to improve bioavailability and target specificity.

In conclusion,CAS No 2228483 represents a structurally sophisticated molecule with significant therapeutic potential across multiple disease areas including oncology and neurology . Its unique combination of pharmacophoric elements positions it as an exciting subject for further research . As synthetic methods continue to evolve , so too will our ability to harness its full potential .